7-[(1R,2R,3R)-2-[(3S,7R)-3,7-Dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid
7-[(1R,2R,3R)-2-[(3S,7R)-3,7-Dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid
19R-Hydroxy-pge2, also known as eganoprost, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 19R-hydroxy-pge2 is considered to be an eicosanoid lipid molecule. 19R-Hydroxy-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 19R-Hydroxy-pge2 has been primarily detected in urine. Within the cell, 19R-hydroxy-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
64625-54-3
VCID:
VC0031421
InChI:
InChI=1S/C20H32O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h2,4,11-12,14-17,19,21-22,24H,3,5-10,13H2,1H3,(H,25,26)/t14-,15+,16-,17-,19-/m1/s1
SMILES:
CC(CCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C20H32O6
Molecular Weight:
368.5 g/mol
7-[(1R,2R,3R)-2-[(3S,7R)-3,7-Dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid
CAS No.: 64625-54-3
Reference Standards
VCID: VC0031421
Molecular Formula: C20H32O6
Molecular Weight: 368.5 g/mol
CAS No. | 64625-54-3 |
---|---|
Product Name | 7-[(1R,2R,3R)-2-[(3S,7R)-3,7-Dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid |
Molecular Formula | C20H32O6 |
Molecular Weight | 368.5 g/mol |
IUPAC Name | 7-[(1R,2R,3R)-2-[(3S,7R)-3,7-dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid |
Standard InChI | InChI=1S/C20H32O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h2,4,11-12,14-17,19,21-22,24H,3,5-10,13H2,1H3,(H,25,26)/t14-,15+,16-,17-,19-/m1/s1 |
Standard InChIKey | WTJYDBMHYPQFNJ-ZUVVJKHESA-N |
Isomeric SMILES | C[C@H](CCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O)O |
SMILES | CC(CCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O)O |
Canonical SMILES | CC(CCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O)O |
Appearance | Assay:≥98%A solution in ethanol |
Physical Description | Solid |
Description | 19R-Hydroxy-pge2, also known as eganoprost, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 19R-hydroxy-pge2 is considered to be an eicosanoid lipid molecule. 19R-Hydroxy-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 19R-Hydroxy-pge2 has been primarily detected in urine. Within the cell, 19R-hydroxy-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. |
Synonyms | 19-hydroxy-PGE2 19-hydroxyprostaglandin E2 |
Reference | 1.Kelly, R.W.,Taylor, P.L.,Hearn, J.P., et al. 19-Hydroxyprostaglandin E1 as a major component of the semen of primates. Nature 260, 544-545 (1976). |
PubChem Compound | 3246806 |
Last Modified | Nov 11 2021 |
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